BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of anhydrous
Scandium nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Scandium nitrate

Cat. No.: B080576

Anhydrous Scandium Nitrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of anhydrous scandium nitrate (Sc(NOs)s3). The information is curated for
researchers, scientists, and professionals in drug development who require precise and reliable
data for their work. This document summarizes key quantitative data, details experimental
protocols for property determination, and presents visual representations of synthesis and
decomposition pathways.

Physical Properties

Anhydrous scandium nitrate is a white, crystalline solid.[1] It is characterized by its highly
hygroscopic nature, readily absorbing moisture from the atmosphere.[2] Due to this property,
handling and storage require controlled, dry environments. While qualitative descriptions of its
high solubility in water and ethanol are available, specific quantitative data remains elusive in
publicly accessible literature.[1][3]

Table 1: Summary of Physical Properties of Anhydrous Scandium Nitrate
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Property Value Notes
Appearance White crystalline solid [11[3]
Molar Mass 230.97 g/mol [4]

A precise melting point is not
Melting Point Decomposes upon heating applicable as the compound
decomposes.[3]

Boiling Point Not applicable Decomposes before boiling.[3]

The density of the anhydrous
Density Data not available form has not been reported in

the reviewed literature.

) ) [1] Quantitative solubility data
. Highly soluble in water and B
Solubility thanol (e.g., g/100 mL at a specific
ethano
temperature) is not available.

Chemical Properties

Anhydrous scandium nitrate is a strong oxidizing agent, a characteristic common to all nitrate
compounds.[1] It serves as a versatile precursor in the synthesis of other scandium
compounds, including scandium oxide.[1]

Table 2: Summary of Chemical Properties of Anhydrous Scandium Nitrate

Property Description

Strong oxidizing agent.[1] Reacts with water due

Reactivity . .
to its hygroscopic nature.

Decomposes upon heating to form scandium

Thermal Stabilit
Y oxide and nitrogen oxides.[3]

Experimental Protocols

This section details the methodologies for the synthesis of anhydrous scandium nitrate and

the characterization of its fundamental properties.
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Synthesis of Anhydrous Scandium Nitrate

The primary method for synthesizing anhydrous scandium nitrate involves the reaction of
anhydrous scandium chloride (ScCls) with dinitrogen pentoxide (N20Os).[1]

Experimental Workflow:

Anhydrous Scandium Chloride (ScCls)

Reaction in an Filtration to Drying under Anhydrous Scandium Nitrate
anhydrous solvent isolate product vacuum (Sc(NOs)s)

‘ Dinitrogen Pentoxide (N20s)
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Synthesis of Anhydrous Scandium Nitrate

Detailed Protocol:

o Reactant Preparation: Anhydrous scandium chloride and dinitrogen pentoxide are required.
All glassware must be thoroughly dried to prevent the formation of hydrated scandium
nitrate.

e Reaction: The reaction is typically carried out in a moisture-free environment, for example,
under a dry nitrogen or argon atmosphere. Anhydrous scandium chloride is suspended in a
suitable anhydrous solvent. Dinitrogen pentoxide is then introduced to the suspension.

e Product Isolation: The resulting solid, anhydrous scandium nitrate, is separated from the
reaction mixture by filtration.

e Drying: The isolated product is dried under vacuum to remove any residual solvent and
ensure the complete absence of water.

Thermal Decomposition Analysis

The thermal stability and decomposition pathway of anhydrous scandium nitrate can be
investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry
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(DSC).

Logical Flow of Thermal Decomposition:

Anhydrous Sc(NOs)s

Complex Scandium
Oxynitrates

urther Heating

Scandium Oxide (Sc203)
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Thermal Decomposition Pathway

Experimental Protocol for TGA/DSC Analysis:

o Sample Preparation: A small, accurately weighed sample of anhydrous scandium nitrate is
placed in an inert crucible (e.g., alumina). Due to the hygroscopic nature of the material,
sample preparation should be conducted in a glovebox or a dry environment.

e Instrumentation: A simultaneous TGA/DSC instrument is used for the analysis.

o Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., nitrogen or air).

o Data Analysis: The TGA curve provides information on mass loss as a function of
temperature, indicating the decomposition stages. The DSC curve shows the heat flow
associated with these transitions (endothermic or exothermic). The final product of the
decomposition is typically scandium oxide (Scz203).[5] It is noted that the thermal
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decomposition of scandium nitrate is a complex process that can involve the formation of

intermediate oxynitrates.[5]

Determination of Crystal Structure

The crystal structure of anhydrous scandium nitrate can be determined using X-ray diffraction
(XRD) on a single crystal or powder sample. As of the latest literature review, a definitive crystal
structure for anhydrous Sc(NOs)s has not been reported. The following outlines the general
experimental procedure.

Experimental Workflow for Crystal Structure Determination:

A4
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Crystal Structure Determination Workflow

Detailed Protocol:

o Sample Preparation: For single-crystal XRD, a suitable single crystal is mounted on a
goniometer head. For powder XRD, a finely ground powder of the anhydrous salt is prepared
and placed in a sample holder. All sample handling must be performed in a dry environment.

o Data Collection: The mounted sample is placed in an X-ray diffractometer. A monochromatic
X-ray beam is directed at the sample, and the diffraction pattern is recorded by a detector.

o Data Analysis: The positions and intensities of the diffraction peaks are analyzed to
determine the unit cell parameters, space group, and atomic positions within the crystal

lattice.

Safety and Handling

Anhydrous scandium nitrate is an oxidizing agent and is hygroscopic. Appropriate safety
precautions should be taken during handling and storage.
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e Handling: Use in a well-ventilated area, preferably in a fume hood or glovebox. Avoid contact
with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat.

o Storage: Store in a tightly sealed container in a cool, dry place away from combustible
materials and moisture.

This technical guide provides a summary of the currently available information on the physical
and chemical properties of anhydrous scandium nitrate. Further research is required to
determine the quantitative values for properties such as density and solubility, as well as to fully
elucidate its crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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